Cas no 946221-04-1 (2-methyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 2-methyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 946221-04-1
• MF: C₂₁H₂₄N₂O₂
• MW: 336.427465438843
• CID: 5976972
• PubChem ID: 16927070
• Update Time: 2025-05-19

2-methyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• Benzamide, 2-methyl-N-[1,2,3,4-tetrahydro-1-(2-methylpropyl)-2-oxo-6-quinolinyl]-
• F2384-0383
• 2-methyl-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzamide
• N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylbenzamide
• AKOS024645095
• 2-methyl-N-[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzamide
• 946221-04-1

• Inchi： 1S/C21H24N2O2/c1-14(2)13-23-19-10-9-17(12-16(19)8-11-20(23)24)22-21(25)18-7-5-4-6-15(18)3/h4-7,9-10,12,14H,8,11,13H2,1-3H3,(H,22,25)
• InChI Key： FDXCYHOYCVFION-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CC(C)C)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 336.183778013g/mol
• Monoisotopic Mass: 336.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 498.5±45.0 °C(Predicted)
• pka: 12.97±0.20(Predicted)

Additional information on 2-methyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

Introduction to 2-methyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 946221-04-1) and Its Emerging Applications in Chemical Biology

2-methyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide, identified by the chemical compound identifier CAS No. 946221-04-1, represents a novel heterocyclic amide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the tetrahydroquinoline scaffold, a structural motif widely recognized for its biological activity and potential therapeutic applications. The unique combination of a benzamide moiety with a substituted tetrahydroquinoline core imparts distinct pharmacological properties, making it a promising candidate for further investigation in drug discovery and molecular pharmacology.

The structural features of 2-methyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide contribute to its potential as an pharmacophore in the development of novel therapeutic agents. The presence of a methyl group at the 2-position of the tetrahydroquinoline ring and a secondary butyl chain attached to the nitrogen atom enhances its solubility and metabolic stability, which are critical factors for drug-like properties. Additionally, the benzamide group at the 6-position introduces a hydrogen bond donor/acceptor site, which can interact with biological targets such as enzymes and receptors, thereby modulating their activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of CAS No. 946221-04-1 with various biological targets. Studies suggest that this compound exhibits inhibitory activity against certain kinases and proteases, which are implicated in cancer progression and inflammatory diseases. The tetrahydroquinoline core is known to disrupt protein-protein interactions by binding to specific residues in the active sites of these enzymes. Furthermore, the benzamide moiety can serve as a scaffold for further derivatization, allowing for the optimization of potency and selectivity through structure-based drug design approaches.

In vitro studies have demonstrated that 2-methyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide exhibits promising cytotoxic effects against several cancer cell lines while maintaining low toxicity towards normal cells. This selective toxicity is attributed to its ability to target overexpressed or mutated proteins that are specific to cancer cells. The compound's mechanism of action may involve inhibition of signaling pathways such as MAPK and PI3K/AKT, which are frequently dysregulated in malignant tumors. These findings highlight its potential as an anticancer agent and warrant further preclinical evaluation.

The synthesis of CAS No. 946221-04-1 involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic steps include condensation reactions between appropriately substituted tetrahydroquinoline derivatives and benzamides under controlled conditions. Advances in catalytic methods have improved the efficiency of these reactions, reducing both reaction times and byproduct formation. This synthetic robustness makes it feasible to produce sufficient quantities for comprehensive biological testing and clinical trials.

The pharmacokinetic profile of 2-methyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide is another critical aspect that has been examined in recent research. Initial studies indicate that this compound exhibits moderate oral bioavailability and prolonged half-life in animal models, suggesting its potential for therapeutic use. Additionally, its metabolic stability suggests that it can be administered repeatedly without significant accumulation or adverse effects. These pharmacokinetic properties are essential for developing a safe and effective drug regimen.

The growing interest in CAS No. 946221-04-1 has led to collaborative efforts between academic institutions and pharmaceutical companies to explore its therapeutic potential further. Preclinical trials are currently underway to evaluate its efficacy against various diseases, including oncological disorders and inflammatory conditions. The integration of high-throughput screening technologies has accelerated the identification of lead compounds derived from this scaffold, enabling rapid progression through the drug discovery pipeline.

The versatility of strong>tetrahydroquinoline derivatives as pharmacophores is well-documented in the literature. By modifying different positions on the core structure while retaining key functional groups such as amides or hydroxyls, numerous bioactive compounds have been identified with diverse therapeutic applications ranging from antiviral agents to neuroprotective drugs . The benzamide functional group further enhances this versatility by providing additional sites for chemical modification without compromising overall bioactivity .

Future directions in research on CAS No 94621104461 include exploring novel synthetic routes that improve yield scalability , investigating combination therapies where this compound could synergize with existing treatments ,and evaluating its potential role in precision medicine approaches . The development of prodrugs or derivatives designed to enhance delivery or target specificity would also be valuable .

The impact of computational methods on rational drug design cannot be overstated . Molecular docking simulations have revealed insights into how strong> N -substituted tetrahydroquinolines interact with biological targets at an atomic level . These simulations guide experimental efforts by predicting binding affinities , identifying key residues involved ,and suggesting modifications that could improve potency . Such integrative approaches between computational modeling experimental validation are essential for advancing medicinal chemistry projects like this one forward .